(Z)-2-cyano-3-(2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide

• IUPAC Name: (Z)-2-cyano-3-(2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide
• InChI: InChI=1S/C18H13F3N4OS/c1-10-9-25-15(11(2)23-17(25)27-10)7-12(8-22)16(26)24-14-6-4-3-5-13(14)18(19,20)21/h3-7,9H,1-2H3,(H,24,26)/b12-7-
• InChI Key: BBMYYBNTKYPEQM-GHXNOFRVSA-N
• Canonical SMILES: CC1=CN2C(=C(N=C2S1)C)C=C(C#N)C(=O)NC3=CC=CC=C3C(F)(F)F
• Isomeric SMILES: CC1=CN2C(=C(N=C2S1)C)/C=C(/C#N)\C(=O)NC3=CC=CC=C3C(F)(F)F
• Molecular Formula: C18H13F3N4OS
• Molecular Weight: 390.4 g/mol

Description

(Z)-2-cyano-3-(2,6-dimethylimidazo[2,1-b][1,3]thiazol-5-yl)-N-[2-(trifluoromethyl)phenyl]prop-2-enamide is a useful research compound. Its molecular formula is C18H13F3N4OS and its molecular weight is 390.38. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

Compounds incorporating elements of the given chemical structure have been synthesized and evaluated for antimicrobial activity. For instance, the synthesis of new heterocycles incorporating an antipyrine moiety, which shares some structural similarities with the compound , has demonstrated antimicrobial properties. These synthesized compounds were tested and showed effectiveness as antimicrobial agents (Bondock, Rabie, Etman, & Fadda, 2008).

Anticancer Evaluation

The synthesis of new hydrazone derivatives of 2,6-dimethylimidazo[2,1-b][1,3,4]thiadiazole-5-carbohydrazide, which is structurally related to the compound , has been carried out to evaluate their anticancer properties. The synthesized compounds were subjected to in vitro cytotoxicity assays, showing significant potential against various cancer cell lines, highlighting their therapeutic potential in cancer treatment (Terzioğlu & Gürsoy, 2003).

Antitumor Activity

Research into imidazole derivatives, including those similar to the target compound, has led to the synthesis of compounds with noted antitumor activities. These compounds have been utilized in chemotherapy for various cancers, showcasing the potential of such chemical structures in developing antitumor agents (Iradyan, Iradyan, Stepanyan, Arsenyan, & Garibdzhanyan, 2001).

Heterocyclic Synthesis

The compound's structure is conducive to the synthesis of various heterocyclic compounds, which are pivotal in pharmaceutical research and development. For example, enaminones have been used as building blocks in heterocyclic preparations to synthesize novel pyrazoles, pyrazolo[3,4-d]pyridazines, and other complex heterocycles, demonstrating the versatility and applicability of such structures in creating pharmacologically relevant compounds (Gomha & Abdel‐Aziz, 2012).